Cas no 10157-76-3 (Dodecyl p-Toluenesulfonate)

Dodecyl p-Toluenesulfonate is an organic ester derived from p-toluenesulfonic acid and dodecanol. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of surfactants, phase-transfer catalysts, and specialty chemicals. The compound exhibits excellent solubility in organic solvents, facilitating its use in reactions requiring hydrophobic environments. Its long alkyl chain enhances compatibility with nonpolar substrates, making it valuable in formulations requiring controlled hydrophobicity. Dodecyl p-Toluenesulfonate is also employed in polymer modification and as a latent acid catalyst in thermosetting resins. Its stability under typical reaction conditions ensures consistent performance in industrial and laboratory applications.
Dodecyl p-Toluenesulfonate structure
Dodecyl p-Toluenesulfonate structure
Product Name:Dodecyl p-Toluenesulfonate
CAS No:10157-76-3
MF:C19H32O3S
MW:340.52058506012
MDL:MFCD00041919
CID:48428
PubChem ID:82417
Update Time:2025-06-09

Dodecyl p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Dodecyl 4-methylbenzenesulfonate
    • Dodecyl p-toluenesulfonate
    • 4-Toluenesulfonic acid dodecyl ester
    • 1-Dodecyl p-tosylate
    • 4-Methylbenzenesulfonic acid dodecyl ester
    • 4-methyl-benzenesulfonicacidodecylester
    • Benzenesulfonic acid,4-methyl-,dodecyl ester
    • lauryl tosylate
    • n-C12H25OTs
    • n-dodecyl p-toluenesulfonate
    • n-dodecyl tosylate
    • 4-methyl-benzenesulfonic acid dodecyl ester
    • Dodecyl p-toluenesulfonate,98%
    • Benzenesulfonic acid, 4-methyl-, dodecyl ester
    • Dodecylp-toluenesulfonate
    • SCHEMBL974536
    • EN300-12621105
    • dodecyl 4-methylbenzene-1-sulfonate
    • DTXSID9064978
    • FT-0636645
    • AI3-02553
    • SY316279
    • Dodecyl 4-methylbenzenesulfonate #
    • 10157-76-3
    • 1-dodecyl tosylate
    • W18714
    • AS-14729
    • AKOS015913777
    • MFCD00041919
    • CS-0158104
    • Dodecyl p-Toluenesulfonate
    • MDL: MFCD00041919
    • Inchi: 1S/C19H32O3S/c1-3-4-5-6-7-8-9-10-11-12-17-22-23(20,21)19-15-13-18(2)14-16-19/h13-16H,3-12,17H2,1-2H3
    • InChI Key: QHKNLARMWXIVSM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 340.20700
  • Monoisotopic Mass: 340.207
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 13
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 51.8A^2

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.015
  • Melting Point: 28.5-31.5 °C
  • Boiling Point: 446.4°Cat760mmHg
  • Flash Point: 223.8°C
  • Refractive Index: 1.493
  • PSA: 51.75000
  • LogP: 6.70200
  • Solubility: Soluble in alcohol and petroleum ether, insoluble in water

Dodecyl p-Toluenesulfonate Security Information

  • Safety Instruction: S24/25
  • Safety Term:S24/25
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Dodecyl p-Toluenesulfonate Customs Data

  • HS CODE:2905199090
  • Customs Data:

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Dodecyl p-Toluenesulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QF648-1g
Dodecyl p-Toluenesulfonate
10157-76-3 98%
1g
141.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QF648-200mg
Dodecyl p-Toluenesulfonate
10157-76-3 98%
200mg
55.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-QF648-5g
Dodecyl p-Toluenesulfonate
10157-76-3 98%
5g
496.0CNY 2021-07-17
abcr
AB497228-1 g
Dodecyl p-toluenesulfonate, 98%; .
10157-76-3 98%
1g
€99.80 2023-06-15
abcr
AB497228-5 g
Dodecyl p-toluenesulfonate, 98%; .
10157-76-3 98%
5g
€147.40 2023-06-15
abcr
AB497228-25 g
Dodecyl p-toluenesulfonate, 98%; .
10157-76-3 98%
25g
€348.60 2023-06-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X40425-1g
Dodecyl p-Toluenesulfonate
10157-76-3 98%
1g
¥147.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X40425-25g
Dodecyl p-Toluenesulfonate
10157-76-3 98%
25g
¥1603.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X40425-5g
Dodecyl p-Toluenesulfonate
10157-76-3 98%
5g
¥457.0 2024-07-16
TRC
D494578-50mg
Dodecyl p-Toluenesulfonate
10157-76-3
50mg
$ 50.00 2022-01-09

Additional information on Dodecyl p-Toluenesulfonate

Introduction to Dodecyl p-Toluenesulfonate (CAS No. 10157-76-3)

Dodecyl p-Toluenesulfonate, with the chemical formula C₁₆H₂₇SO₃ and CAS number 10157-76-3, is a widely used surfactant in various industrial and pharmaceutical applications. This compound, also known as dodecyl tosylate, is an organosulfonate derivative that exhibits excellent solubilizing and emulsifying properties. Its unique chemical structure, featuring a long hydrophobic alkyl chain and a polar sulfonate group, makes it highly effective in altering the surface tension of liquids and facilitating the dispersion of hydrophobic substances in aqueous media.

The significance of Dodecyl p-Toluenesulfonate in modern chemistry cannot be overstated. It has found extensive use in the formulation of detergents, personal care products, and pharmaceutical formulations. The compound's ability to form stable micelles and its compatibility with a wide range of other chemicals have made it a preferred choice for researchers and industry professionals alike. Recent advancements in the field of drug delivery systems have highlighted the potential of this compound in enhancing the bioavailability of active pharmaceutical ingredients (APIs).

In recent years, studies have demonstrated the role of Dodecyl p-Toluenesulfonate in improving the stability and solubility of poorly water-soluble drugs. For instance, research published in Journal of Pharmaceutical Sciences has shown that incorporating this surfactant into drug formulations can significantly enhance the dissolution rate of APIs, thereby improving their absorption and therapeutic efficacy. The mechanism behind this enhancement is attributed to the ability of Dodecyl p-Toluenesulfonate to form micelles that can encapsulate hydrophobic drugs, thereby increasing their solubility in water.

The compound's versatility extends beyond its applications in pharmaceuticals. In industrial settings, Dodecyl p-Toluenesulfonate is utilized as an emulsifier in oil-water systems, where it helps to stabilize emulsions by reducing interfacial tension. This property is particularly valuable in processes such as oil recovery and wastewater treatment, where effective emulsion breaking is crucial for efficient separation and purification.

From an environmental perspective, the biodegradability of Dodecyl p-Toluenesulfonate has been a subject of interest. Unlike some synthetic surfactants that persist in the environment, studies have shown that this compound can be readily degraded by microorganisms under aerobic conditions. This biodegradability makes it an environmentally friendly alternative for applications where traditional surfactants might pose ecological risks.

The synthesis of Dodecyl p-Toluenesulfonate involves the reaction of dodecanol with para-toluensulfonyl chloride in the presence of a base catalyst. This reaction typically yields high purity products, making it suitable for sensitive applications such as pharmaceutical formulations. The process is well-documented and optimized for large-scale production, ensuring consistent quality and performance.

In conclusion, Dodecyl p-Toluenesulfonate (CAS No. 10157-76-3) is a multifunctional surfactant with broad applications across various industries. Its unique properties make it an indispensable component in drug delivery systems, industrial processes, and environmental applications. As research continues to uncover new uses for this compound, its importance in modern chemistry is only set to grow.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd